![molecular formula C20H18BrN3O4S2 B320682 5-bromo-N-[[4-[(3,5-dimethylphenyl)sulfamoyl]anilino]-sulfanylidenemethyl]-2-furancarboxamide](/img/structure/B320682.png)
5-bromo-N-[[4-[(3,5-dimethylphenyl)sulfamoyl]anilino]-sulfanylidenemethyl]-2-furancarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-bromo-N-[[4-[(3,5-dimethylphenyl)sulfamoyl]anilino]-sulfanylidenemethyl]-2-furancarboxamide is a member of thioureas.
Scientific Research Applications
Synthesis of Phenothiazines via Smiles Rearrangement : This chemical compound is utilized in the synthesis of phenothiazines through the Smiles rearrangement process. Phenothiazines have a broad spectrum of pharmacological activities and are used in various medical treatments including neuroleptics, diuretics, sedatives, antihistamines, and analgesics. They have also shown significant effects against cancer. By altering the substitution pattern of phenothiazines, their activity can be significantly modified, making them valuable for biomedical screening and the development of medicinal agents (Sharma, Gupta, Gautam, & Gupta, 2002).
Antibacterial and Antifungal Activities : The compound has been involved in the synthesis of sulfonamide-derived ligands and their transition metal complexes. These synthesized compounds have been evaluated for their in vitro antibacterial, antifungal, and cytotoxic activities, showing moderate to significant activity against bacterial strains and good activity against various fungal strains (Chohan & Shad, 2011).
Anti-Tubercular Activity : The compound has been synthesized as part of a series of compounds evaluated for their anti-tubercular activity. These compounds have been tested against Mycobacterium tuberculosis, showing potential as therapeutic agents in the treatment of tuberculosis (Dighe, Mahajan, Maste, & Bhat, 2012).
Properties
Molecular Formula |
C20H18BrN3O4S2 |
---|---|
Molecular Weight |
508.4 g/mol |
IUPAC Name |
5-bromo-N-[[4-[(3,5-dimethylphenyl)sulfamoyl]phenyl]carbamothioyl]furan-2-carboxamide |
InChI |
InChI=1S/C20H18BrN3O4S2/c1-12-9-13(2)11-15(10-12)24-30(26,27)16-5-3-14(4-6-16)22-20(29)23-19(25)17-7-8-18(21)28-17/h3-11,24H,1-2H3,(H2,22,23,25,29) |
InChI Key |
JCZWJROKBALQHR-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC(=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=S)NC(=O)C3=CC=C(O3)Br)C |
Canonical SMILES |
CC1=CC(=CC(=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=S)NC(=O)C3=CC=C(O3)Br)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.